Cas no 61533-54-8 ( )

• Product Name: &nbsp
• CAS No: 61533-54-8
• MF: C₂₄H₂₆N₄O₄
• MW: 434.487645626068
• CID: 954635
• PubChem ID: 281453
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-[2-(4-benzyl-3,5-dioxopiperazin-1-yl)ethyl]piperazine-2,6-dione
• 4,4'-ethane-1,2-diylbis(1-benzylpiperazine-2,6-dione)
• AC1L5UGM
• AC1Q6NRJ
• AG-K-34630
• AR-1F7986
• CTK5B3387
• NSC134246
• NSC-134246
• CHEMBL2144862
• DS-008680
• 2,6-Piperazinedione, 4,4-(1,2-ethanediyl)bis[1-(phenylmethyl)-
• DTXSID80299995
• 2, 4,4'-(1,2-ethanediyl)bis[1-(phenylmethyl)-
• SMR001797821
• 61533-54-8
• 2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(phenylmethyl)-
• MLS002920224
•  

• Inchi： 1S/C24H26N4O4/c29-21-15-25(16-22(30)27(21)13-19-7-3-1-4-8-19)11-12-26-17-23(31)28(24(32)18-26)14-20-9-5-2-6-10-20/h1-10H,11-18H2
• InChI Key： WQWKPTVGBISXKO-UHFFFAOYSA-N
• SMILES： O=C1CN(CC(N1CC1C=CC=CC=1)=O)CCN1CC(N(CC2C=CC=CC=2)C(C1)=O)=O

Computed Properties

• Exact Mass: 434.19558
• Monoisotopic Mass: 434.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• PSA: 81.24
• LogP: 0.48000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives